N-([2,4'-bipyridin]-3-ylmethyl)-4-isopropoxybenzamide

• IUPAC Name: 4-propan-2-yloxy-N-[(2-pyridin-4-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C21H21N3O2/c1-15(2)26-19-7-5-17(6-8-19)21(25)24-14-18-4-3-11-23-20(18)16-9-12-22-13-10-16/h3-13,15H,14H2,1-2H3,(H,24,25)
• InChI Key: MHDBUGGCPFWFTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCC2=C(N=CC=C2)C3=CC=NC=C3
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 2034474-41-2

Description

N-([2,4'-bipyridin]-3-ylmethyl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.418. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Co-Crystals and Physicochemical Properties

Research on co-crystals involving similar bipyridine structures has shown that such compounds can enhance photostability and clinically relevant physicochemical properties of pharmaceuticals. Co-crystal formation with antibiotics like nitrofurantoin, utilizing bipyridine as a co-former, demonstrates improved solubility and stability, hinting at potential pharmaceutical applications for bipyridine derivatives in drug formulation and development (Vangala, Chow, & Tan, 2012).

Luminescent Properties and Applications

Bipyridine ligands have been noted for their luminescent properties, particularly when coordinated with metals. Rhenium(I) N-heterocyclic carbene complexes containing aromatic diimine ligands, including bipyridines, exhibit luminescence. These properties suggest applications in the development of luminescent materials, sensors, and imaging agents (Xue et al., 1998).

Sensing Applications

Bipyridine derivatives have been utilized in the synthesis of coordination polymers for environmental sensing applications. For instance, one-dimensional coordination polymers containing bipyridine units have demonstrated excellent fluorescent sensor capabilities for detecting hazardous environmental contaminants like nitrobenzene and dichromate anions. This suggests that bipyridine derivatives could be pivotal in developing new materials for environmental monitoring and safety (Kan & Wen, 2017).

Photocatalytic Water Splitting

Supramolecular bimetallic assemblies incorporating bipyridine ligands have shown potential in photocatalytic hydrogen generation from water. This application demonstrates the role of bipyridine derivatives in renewable energy technologies, specifically in harnessing solar energy for clean hydrogen fuel production (Kowacs et al., 2015).